Cas no 1207853-38-0 (1H-Pyrazole-1-carboxylic acid, 4-bromo-3-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid, 4-bromo-3-methyl-, methyl ester
• CAS No: 1207853-38-0
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 4511823
• PubChem ID: 58303365
• Update Time: 2025-04-24

1H-Pyrazole-1-carboxylic acid, 4-bromo-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 4-bromo-3-methyl-, methyl ester
• SCHEMBL376224
• 1207853-38-0
• DB-138350
• 4-Bromo-3-methyl-1H-pyrazole-1-carboxylic acid methyl ester

• Inchi： 1S/C6H7BrN2O2/c1-4-5(7)3-9(8-4)6(10)11-2/h3H,1-2H3
• InChI Key： RJNMSZCQWUYRLM-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)C=C(Br)C(C)=N1

Computed Properties

• Exact Mass: 217.96909Da
• Monoisotopic Mass: 217.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų